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Compound of Interest

Compound Name: Chlorzoxazone-D3

Cat. No.: B562974

Get Quote

For researchers, scientists, and drug development professionals, the quality and consistency of

stable isotope-labeled internal standards are paramount for accurate and reproducible

bioanalytical results. This guide provides a comparative analysis of commercially available

Chlorzoxazone-D3, a deuterated analog of the muscle relaxant Chlorzoxazone, widely used

as an internal standard in pharmacokinetic and drug metabolism studies.

This comparison focuses on key quality attributes such as chemical and isotopic purity, based

on data from publicly available Certificates of Analysis (CoA) and product information from

various suppliers. Detailed experimental protocols for the assessment of these quality

parameters are also provided to enable researchers to perform their own verification or to

better understand the data presented by the manufacturers.

Quantitative Data Comparison
The following table summarizes the reported purity and isotopic enrichment of Chlorzoxazone-
D3 from several commercial sources. It is important to note that the availability of detailed

Certificates of Analysis varies between suppliers.
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Supplier
Chemical Purity (by
HPLC)

Isotopic
Purity/Enrichment

Notes

LGC Standards 98%[1] 99.0%[1]
Data from Certificate

of Analysis.

Cayman Chemical ≥98%
≥99% deuterated

forms (d1-d3)[2]

Data from product

webpage.

MedchemExpress 98.50% Not specified
Data from product

webpage.

ESS (Expert

Synthesis Solutions)
98.5% >98% atom D

Data from product

webpage.

Anonymous CoA 99.8% Not specified

Data from a publicly

available Certificate of

Analysis without a

clear vendor

attribution.

Toronto Research

Chemicals

Data not publicly

available

Data not publicly

available

A Certificate of

Analysis is available

upon request.[3][4][5]

[6]

Selleckchem
Data not publicly

available

Data not publicly

available

Product datasheet

available, but specific

purity data is not

provided.[7]

Experimental Protocols
Accurate assessment of the quality of Chlorzoxazone-D3 relies on robust analytical methods.

Below are detailed protocols for determining chemical purity by High-Performance Liquid

Chromatography (HPLC) and isotopic purity by Mass Spectrometry (MS).

Determination of Chemical Purity by HPLC
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This method is designed to separate and quantify Chlorzoxazone-D3 from its non-deuterated

counterpart and any potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 50:50 v/v) or a gradient

elution depending on the complexity of the impurity profile. The aqueous phase may contain

a small amount of acid, such as 0.1% formic acid, to improve peak shape.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength of 280 nm.

Sample Preparation:

Accurately weigh and dissolve a small amount of Chlorzoxazone-D3 in the mobile phase

to prepare a stock solution of known concentration (e.g., 1 mg/mL).

Further dilute the stock solution with the mobile phase to a working concentration suitable

for HPLC analysis (e.g., 10 µg/mL).

Procedure:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject a known volume of the sample solution (e.g., 10 µL) onto the column.

Record the chromatogram for a sufficient run time to allow for the elution of all potential

impurities.

The chemical purity is calculated by dividing the peak area of Chlorzoxazone-D3 by the

total peak area of all detected components and multiplying by 100%.

Determination of Isotopic Purity by Mass Spectrometry
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This protocol outlines a general procedure for assessing the isotopic enrichment of

Chlorzoxazone-D3 using Liquid Chromatography-Mass Spectrometry (LC-MS).[8][9][10][11]

[12]

Instrumentation: A Liquid Chromatography system coupled to a Mass Spectrometer (e.g., a

triple quadrupole or high-resolution mass spectrometer).

Chromatographic Conditions: The HPLC conditions can be similar to those described for

chemical purity analysis to ensure the separation of the analyte from any interfering species

before it enters the mass spectrometer.

Mass Spectrometry Parameters:

Ionization Mode: Electrospray Ionization (ESI) in either positive or negative ion mode.

Scan Type: Full scan mode to observe the mass distribution of the isotopic cluster.

Mass Range: A narrow mass range around the expected molecular weights of unlabeled

Chlorzoxazone (m/z ~169) and Chlorzoxazone-D3 (m/z ~172).

Sample Preparation: Prepare a dilute solution of Chlorzoxazone-D3 in a suitable solvent

(e.g., acetonitrile/water) at a concentration appropriate for the mass spectrometer's

sensitivity (e.g., 1 µg/mL).

Procedure:

Infuse the sample solution directly into the mass spectrometer or inject it through the LC

system.

Acquire the full scan mass spectrum of the molecular ion region.

Identify the ion peaks corresponding to the unlabeled (d0), partially deuterated (d1, d2),

and fully deuterated (d3) forms of Chlorzoxazone.

The isotopic purity is calculated by determining the relative abundance of the d3

isotopologue compared to the sum of all isotopologues (d0, d1, d2, and d3). The formula
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is: Isotopic Purity (%) = [Intensity(d3) / (Intensity(d0) + Intensity(d1) + Intensity(d2) +

Intensity(d3))] x 100%

Experimental Workflow Visualization
The following diagram illustrates a typical experimental workflow for a pharmacokinetic study

where Chlorzoxazone-D3 is used as an internal standard for the quantification of

Chlorzoxazone in biological samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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